Cas no 10343-15-4 (Allyl 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside)

• Product Name: Allyl 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside
• CAS No: 10343-15-4
• MF: C₁₇H₂₄O₁₀
• MW: 388.366466522217
• MDL: MFCD03427087
• CID: 139075
• PubChem ID: 7077020
• Update Time: 2025-11-01

Allyl 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(allyloxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(allyloxy)-tetrahydro-2H-pyran-3,4,5-triyl triacetate
• ALLYL 2,3,4,6-TETRA-O-ACETYL-B-D-GLUCOPYRANOSIDE
• ALLYL-TETRA-O-ACETYL-BETA-D-
• b-D-Glucopyranoside,2-propen-1-yl, 2,3,4,6-tetraacetate
• Allyl 2,3,4,6-teatra-O-acetyl-b-D-glucopyranoside
• Allyl-2,3,4,6-tetra-O-acetyl-b-D-glucopyranoside
• b-D-Glucopyranoside, 2-propenyl,tetraacetate (9CI)
• Glucopyranoside, allyl, tetraacetate, b-D- (8CI)
• Glucopyranoside,allyl, tetraacetate (7CI)
• (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(allyloxy)tetrahydro-2H-pyran-3,4,5-triyltriacetate
• 10343-15-4
• AKOS016000540
• s11560
• W-200699
• Allyl-tetra-O-acetyl-beta-D-glucopyranoside
• SCHEMBL2536025
• Allyl-tetra-O-acetyl- beta -D-glucopyranoside
• Allyl-tetra-O-acetyl-beta-D-glucopyranoside, 98%
• MFCD03427087
• CS-0440056
• 1-O-allyl-2,3,4,6-tetra-O-acetyl-beta-d-glucopyranose
• [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-prop-2-enoxyoxan-2-yl]methyl acetate
• ALLYL 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSIDE
• [(2R,3R,4S,5R,6R)-3,4,5-TRIS(ACETYLOXY)-6-(PROP-2-EN-1-YLOXY)OXAN-2-YL]METHYL ACETATE
• prop-2-en-1-yl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
• STL525389
• Allyl 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside

• MDL： MFCD03427087
• Inchi： 1S/C17H24O10/c1-6-7-22-17-16(26-12(5)21)15(25-11(4)20)14(24-10(3)19)13(27-17)8-23-9(2)18/h6,13-17H,1,7-8H2,2-5H3/t13-,14-,15+,16-,17-/m1/s1
• InChI Key： CRUHDGOVWKFJBM-NQNKBUKLSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OCC=C

Computed Properties

• Exact Mass: 388.13692
• Monoisotopic Mass: 388.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 87-90 ºC
• Boiling Point: 438.6±45.0 °C at 760 mmHg
• Flash Point: 189.1±28.8 °C
• PSA: 123.66
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Allyl 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Allyl 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside

Comprehensive Overview of Allyl 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside (CAS No. 10343-15-4)

Allyl 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside (CAS No. 10343-15-4) is a highly specialized carbohydrate derivative widely utilized in synthetic chemistry, pharmaceutical research, and material science. This compound, characterized by its allyl and acetyl-protected glucose structure, serves as a pivotal intermediate in glycosylation reactions. Its unique molecular architecture enables precise control over stereochemistry, making it indispensable for developing glycosides, oligosaccharides, and glycoconjugates. Researchers and industries value its stability and reactivity, particularly in designing drug delivery systems and biocompatible materials.

The growing interest in sugar-based therapeutics and green chemistry has amplified the relevance of Allyl 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside. With increasing searches for "sustainable glycosylation methods" and "acetyl-protected glucose applications", this compound aligns with modern trends toward eco-friendly synthesis. Its role in enzymatic catalysis and biocatalysis further positions it as a key player in white biotechnology, addressing demands for reduced environmental impact in chemical production.

From a structural perspective, the tetra-O-acetyl groups provide steric protection, ensuring selective reactivity at the anomeric center. This feature is critical for synthesizing complex glycans with high fidelity, a topic frequently explored in queries like "how to optimize glycosylation yields". The allyl moiety, meanwhile, offers versatility for further functionalization via click chemistry or cross-coupling reactions, catering to advancements in precision medicine and diagnostic probes.

In pharmaceutical applications, Allyl 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside is instrumental in creating glycosylated drugs, which enhance bioavailability and target specificity. Searches for "glycosylation in drug design" and "carbohydrate-based adjuvants" reflect its prominence in vaccine development and immunomodulation. Its compatibility with automated oligosaccharide synthesis also answers the industry's need for scalable, high-throughput methodologies.

Quality control and analytical characterization of this compound involve advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry, addressing common queries like "how to validate acetylated sugar purity". Storage recommendations typically emphasize anhydrous conditions to prevent deacetylation, a concern highlighted in searches for "stable carbohydrate derivatives".

In summary, Allyl 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside (CAS No. 10343-15-4) bridges fundamental research and industrial innovation, driven by its multifaceted applications and alignment with sustainability goals. Its scientific and commercial significance continues to grow, fueled by emerging trends in glycobiology and green synthesis.